Cas no 159263-03-3 (2,3-dihydro-2-oxo-1H-Imidazole-4-carbonitrile)

• Product Name: 2,3-dihydro-2-oxo-1H-Imidazole-4-carbonitrile
• CAS No: 159263-03-3
• MF: C₄H₃N₃O
• MW: 109.086119890213
• CID: 109152
• PubChem ID: 572928
• Update Time: 2025-04-18

2,3-dihydro-2-oxo-1H-Imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-oxo-1H-Imidazole-4-carbonitrile
• 1H-Imidazole-4-carbonitrile,2,3-dihydro-2-oxo-
• 1H-Imidazole-4-carbonitrile,2,3-dihydro-2-oxo-(9CI)
• 159263-03-3
• 2-Oxo-2,3-dihydro-1H-imidazole-4-carbonitrile
• MVUWMWWYYQYMEQ-UHFFFAOYSA-N
• AKOS006377589
• 2-oxo-1,3-dihydroimidazole-4-carbonitrile

• Inchi： 1S/C4H3N3O/c5-1-3-2-6-4(8)7-3/h2H,(H2,6,7,8)
• InChI Key： MVUWMWWYYQYMEQ-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C#N)N1

Computed Properties

• Exact Mass: 109.02769
• Monoisotopic Mass: 109.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92